Cas no 1682653-79-7 (Me-Tetrazine-PEG4-amine HCl salt)

• Product Name: Me-Tetrazine-PEG4-amine HCl salt
• CAS No: 1682653-79-7
• MF: C₂₃H₃₃N₅O₈
• MW: 507.536825895309
• CID: 4670996
• Update Time: 2025-10-30

Me-Tetrazine-PEG4-amine HCl salt Chemical and Physical Properties

Names and Identifiers

• Me-Tetrazine-PEG4-amine HCl salt

• Inchi： 1S/C23H33N5O8/c29-21(24-17-19-1-3-20(4-2-19)23-27-25-18-26-28-23)5-7-32-9-11-34-13-15-36-16-14-35-12-10-33-8-6-22(30)31/h1-4,18H,5-17H2,(H,24,29)(H,30,31)
• InChI Key： GQHHMKMNPIEOBY-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCOCCC(=O)O)CCC(NCC1C=CC(C2=NN=CN=N2)=CC=1)=O

Computed Properties

• Exact Mass: 507.23291303 g/mol
• Monoisotopic Mass: 507.23291303 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 36
• Rotatable Bond Count: 21
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 164
• Molecular Weight: 507.5

Additional information on Me-Tetrazine-PEG4-amine HCl salt

Me-Tetrazine-PEG4-amine HCl salt (CAS No. 1682653-79-7): A Versatile Reagent for Bioconjugation and Drug Delivery

Me-Tetrazine-PEG4-amine HCl salt (CAS No. 1682653-79-7) is a highly versatile reagent that has gained significant attention in the fields of bioconjugation and drug delivery. This compound, characterized by its unique chemical structure, offers a wide range of applications in both academic research and industrial settings. The combination of a tetrazine moiety, a PEG4 spacer, and an amine functional group makes it an ideal candidate for various bioconjugation reactions, particularly those involving inverse electron demand Diels-Alder (IEDDA) cycloadditions.

The tetrazine moiety in Me-Tetrazine-PEG4-amine HCl salt is known for its rapid and selective reactivity with strained alkenes such as trans-cyclooctene (TCO) and norbornene. This reaction, known as the IEDDA reaction, is highly efficient and occurs under physiological conditions, making it an attractive choice for bioorthogonal chemistry applications. The PEG4 spacer provides sufficient flexibility and solubility, enhancing the compound's compatibility with biological systems. The amine functional group at the terminus allows for further conjugation with other biomolecules or functional groups, expanding its utility in various biochemical and pharmaceutical contexts.

Recent studies have highlighted the potential of Me-Tetrazine-PEG4-amine HCl salt in targeted drug delivery systems. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this reagent to conjugate therapeutic agents to targeting ligands, such as antibodies or peptides. The resulting conjugates exhibited enhanced stability and specificity, leading to improved therapeutic outcomes in preclinical models of cancer and inflammatory diseases.

In addition to its role in drug delivery, Me-Tetrazine-PEG4-amine HCl salt has also been explored for its applications in imaging and diagnostics. Researchers at the University of California, Berkeley, utilized this compound to develop fluorescent probes for real-time monitoring of cellular processes. The high reactivity and specificity of the tetrazine moiety allowed for rapid labeling of target proteins or nucleic acids, providing valuable insights into cellular dynamics.

The versatility of Me-Tetrazine-PEG4-amine HCl salt extends beyond its use in bioconjugation reactions. Its ability to form stable covalent bonds under mild conditions makes it an excellent choice for the synthesis of complex biomolecular assemblies. For example, a study published in Angewandte Chemie International Edition reported the use of this reagent to construct multivalent protein complexes with precise control over stoichiometry and spatial arrangement. These complexes have potential applications in vaccine development and immunotherapy.

Furthermore, the biocompatibility and low toxicity of Me-Tetrazine-PEG4-amine HCl salt make it suitable for use in vivo studies. Preclinical trials have shown that this compound does not elicit significant immune responses or toxicity when administered at therapeutic doses. This favorable safety profile is crucial for its potential translation into clinical applications.

In conclusion, Me-Tetrazine-PEG4-amine HCl salt (CAS No. 1682653-79-7) is a powerful reagent with a broad range of applications in bioconjugation, drug delivery, imaging, and diagnostics. Its unique chemical properties and high reactivity make it an indispensable tool for researchers working at the interface of chemistry and biology. As ongoing research continues to uncover new possibilities, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.